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Compound of Interest

3-Chloro-4-hydroxy-5-
Compound Name:
methoxybenzaldehyde

Cat. No.: B094699

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, a significant organic compound
with potential applications in pharmaceutical and chemical synthesis. This document outlines
its molecular characteristics, a detailed synthesis protocol, and a logical workflow for its
preparation.

Core Molecular and Physical Data

Quantitative data for 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, also known as 5-
chlorovanillin, are summarized below. These properties are fundamental for its application in
experimental research and synthesis.
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Property Value Source
Molecular Formula C8H7CIO3 [1]
Molecular Weight 186.59 g/mol [1]
CAS Registry Number 19463-48-0 [1]

Canonical SMILES

0=CC1=CC(CI)=C(0)C(OC)=
c1

[1]

InChlKey

ONIVKFDMLVBDRK-
UHFFFAOYSA-N

[1]

Experimental Protocols

The synthesis of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde can be achieved through

various synthetic routes. Below is a detailed protocol for a common laboratory-scale synthesis.

Synthesis of 3-Chloro-4-hydroxy-5-

methoxybenzaldehyde

This protocol details a multi-step synthesis starting from a commercially available precursor.

Materials:

e Allyl bromide

3-Chloro-4-hydroxybenzaldehyde

e Potassium carbonate (K2CO3)

e Acetone

e Sodium borohydride acetate (NaBH(OACc)3)

e Morpholine

 Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)
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e Methanol

o Ethyl acetate

e n-Hexane

e Argon or Nitrogen gas

o Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,
chromatography column)

Procedure:

» Protection of the Phenolic Hydroxyl Group:
o In a round-bottom flask, dissolve 3-Chloro-4-hydroxybenzaldehyde in acetone.
o Add potassium carbonate to the solution.
o To this stirred mixture, add allyl bromide.

o Reflux the reaction mixture under an inert atmosphere (Argon or Nitrogen) for several
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

o Upon completion, cool the mixture to room temperature and filter to remove the inorganic
salts.

o Concentrate the filtrate under reduced pressure to obtain the crude 4-(allyloxy)-3-
chlorobenzaldehyde.

o Purify the crude product by column chromatography.
e Reductive Amination:

o Dissolve the purified 4-(allyloxy)-3-chlorobenzaldehyde in a suitable solvent such as
dichloromethane.

o Add morpholine to the solution.
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o Slowly add sodium borohydride acetate (NaBH(OAC)3) to the reaction mixture.

o Stir the reaction at room temperature until the starting material is consumed, as indicated
by TLC.

o Quench the reaction by the addition of a saturated aqueous solution of sodium
bicarbonate.

o Extract the product with an organic solvent like ethyl acetate.

o Dry the combined organic layers over anhydrous sodium sulfate and concentrate under
reduced pressure.

» Deprotection of the Phenolic Hydroxyl Group:

o

Dissolve the product from the previous step in methanol.

o Add potassium carbonate and a catalytic amount of
tetrakis(triphenylphosphine)palladium(0).

o Stir the mixture at room temperature under an inert atmosphere for a few hours.
o Monitor the deprotection reaction by TLC.

o Once the reaction is complete, filter the mixture and concentrate the filtrate.

o Acidify the residue with a dilute acid (e.g., 1M HCI) to a neutral pH.

o The resulting solid precipitate is the crude 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde.

o Purification:

o The crude product can be purified by recrystallization from a suitable solvent system, such
as n-hexane, to yield the final product.

Logical and Experimental Workflows
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To facilitate a clearer understanding of the synthesis process, the following diagram illustrates
the logical workflow from the starting material to the final purified product.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS Common Chemistry [commonchemistry.cas.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094699#3-chloro-4-hydroxy-5-
methoxybenzaldehyde-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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